Cas no 1806441-98-4 (1-Bromo-3-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1806441-98-4
• MF: C₁₁H₈BrF₅OS
• MW: 363.141638755798
• CID: 4973062
• Update Time: 2025-06-14

1-Bromo-3-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C11H8BrF5OS/c12-5-7(18)3-6-1-2-8(19-11(15,16)17)4-9(6)10(13)14/h1-2,4,10H,3,5H2
• InChI Key： RWTXTRAYMNRTQB-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1C(F)F)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-3-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one

Research Brief on 1-Bromo-3-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1806441-98-4)

The compound 1-Bromo-3-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1806441-98-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including difluoromethyl and trifluoromethylthio groups, has shown promising potential in various applications, particularly in drug discovery and development. The presence of these functional groups enhances the compound's reactivity and bioavailability, making it a valuable intermediate in the synthesis of novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of 1-Bromo-3-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one, aiming to improve its yield and purity for industrial-scale production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Researchers have also explored its potential as a key building block in the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor in the synthesis of a series of small-molecule inhibitors designed to target the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in cancer. The results demonstrated that derivatives of 1-Bromo-3-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one exhibited potent inhibitory activity against PI3K isoforms, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a scaffold for the development of next-generation anticancer therapeutics.

Another area of interest is the application of this compound in the design of agrochemicals. The trifluoromethylthio group, known for its lipophilicity and metabolic stability, has been leveraged to enhance the efficacy of pesticides and herbicides. Preliminary studies have shown that derivatives of 1-Bromo-3-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one exhibit strong insecticidal activity against a broad spectrum of pests, with minimal toxicity to non-target organisms. This dual utility in both pharmaceutical and agrochemical domains highlights the versatility of this compound.

Despite these promising developments, challenges remain in the large-scale synthesis and application of 1-Bromo-3-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one. Issues such as regioselectivity during bromination and the stability of the trifluoromethylthio group under various reaction conditions need to be addressed. Future research directions may include the development of more efficient synthetic routes and the exploration of its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases.

In conclusion, 1-Bromo-3-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1806441-98-4) represents a highly versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation and development. Continued research efforts will likely uncover additional applications and optimize its utility in both medical and agricultural fields.